Cas no 344241-37-8 (Oxiraneacetonitrile, 3-ethyl- (9CI))

• Product Name: Oxiraneacetonitrile, 3-ethyl- (9CI)
• CAS No: 344241-37-8
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 919124
• PubChem ID: 12848392
• Update Time: 2025-04-19

Oxiraneacetonitrile, 3-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiraneacetonitrile, 3-ethyl- (9CI)
• 344241-37-8
• DB-288357
• OXIRANEACETONITRILE, 3-ETHYL-

• Inchi： 1S/C6H9NO/c1-2-5-6(8-5)3-4-7/h5-6H,2-3H2,1H3
• InChI Key： OVYBWPLLJASXMW-UHFFFAOYSA-N
• SMILES： O1C(CC#N)C1CC

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.3Ų